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Compound of Interest

Compound Name:
Tetramethylammonium acetate

hydrate

Cat. No.: B3320825 Get Quote

A Technical Guide to Tetramethylammonium Acetate
Hydrate
Abstract: This document provides a comprehensive technical overview of

tetramethylammonium acetate hydrate, a quaternary ammonium salt with applications in

organic synthesis and biochemical research. It details the compound's chemical structure,

physicochemical properties, and established experimental protocols for its synthesis and

analysis. This guide is intended for researchers, scientists, and professionals in drug

development and chemical synthesis who require detailed information on this compound.

Chemical Identity and Properties
Tetramethylammonium acetate is an ionic compound consisting of a tetramethylammonium

cation and an acetate anion. It is typically available as a hydrate, meaning it incorporates one

or more water molecules into its crystal structure. The compound is hygroscopic and readily

soluble in water.[1]

Physicochemical Data
The key quantitative properties of tetramethylammonium acetate and its common monohydrate

form are summarized below for easy reference.
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Property Value (Anhydrous)
Value
(Monohydrate)

Reference(s)

CAS Number 10581-12-1 1266615-86-4 [2][3][4]

Molecular Formula C₆H₁₅NO₂
C₆H₁₇NO₃ (or

C₆H₁₅NO₂•H₂O)
[2][4][5]

Molecular Weight 133.19 g/mol 151.20 g/mol [2][4][5]

Appearance White Crystalline Solid White Crystalline Solid [1][2]

Melting Point 184 °C (decomposes) Not available [1][6]

Solubility Soluble in water Soluble in water [1]

Sensitivity Hygroscopic Hygroscopic [1]

Chemical Structure
Tetramethylammonium acetate hydrate is an ionic salt. The structure is characterized by the

electrostatic interaction between the positively charged tetramethylammonium cation and the

negatively charged acetate anion, with water molecules integrated into the crystal lattice

through hydrogen bonding.
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Caption: Ionic structure of Tetramethylammonium Acetate Hydrate.
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Experimental Protocols
Synthesis of Tetramethylammonium Acetate
A reliable method for the synthesis of tetramethylammonium acetate involves the acid-base

neutralization reaction between tetramethylammonium hydroxide and glacial acetic acid.[1][2]

Materials:

Glacial acetic acid (4.11 mmol, 247 mg)

Tetramethylammonium hydroxide (25% wt. solution in methanol, 4.11 mmol, 1.50 g)

Methanol (10 mL)

Diethyl ether (for washing)

Procedure:

Dissolve glacial acetic acid and the tetramethylammonium hydroxide solution in 10 mL of

methanol in a suitable reaction vessel.

Stir the reaction mixture at 40°C for 4 hours.

Upon completion, filter the solution to remove any insoluble impurities.

Remove the methanol solvent using a rotary evaporator. This will yield a viscous oil that

gradually solidifies.

Remove residual solvent traces under high vacuum to obtain a white solid.

Wash the resulting white solid product with diethyl ether.

Dry the final product under vacuum. This procedure typically yields around 480 mg of pure

tetramethylammonium acetate (87.6% yield).[1][2]
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Caption: Workflow for the synthesis of Tetramethylammonium Acetate.

Analytical Characterization
The structural confirmation and purity assessment of tetramethylammonium acetate are

typically performed using standard spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR: Proton NMR is used to confirm the presence of both the tetramethylammonium

cation and the acetate anion. The tetramethylammonium protons appear as a sharp

singlet, while the acetate methyl protons appear as another distinct singlet. A proton NMR

relaxation study of this compound in aqueous solutions has also been reported.[7][8]

Infrared (IR) Spectroscopy:

FTIR/ATR-IR: IR spectroscopy is employed to identify characteristic vibrational modes.

Key absorptions include those corresponding to the C-H bonds of the methyl groups, the

C-N bonds of the quaternary ammonium core, and the symmetric and asymmetric

stretching vibrations of the carboxylate group (COO⁻) of the acetate anion.[3]

Raman Spectroscopy:

Raman spectra provide complementary vibrational information to IR, aiding in the

complete structural elucidation of the compound.[3]

X-ray Crystallography:

For hydrated salts, single-crystal X-ray diffraction is the definitive method for determining

the precise three-dimensional arrangement of the ions and the water molecules in the

crystal lattice. This technique involves growing a single crystal of the compound and

analyzing the diffraction pattern of X-rays passed through it.[9] While specific

crystallographic data for tetramethylammonium acetate hydrate is not widely published,

this remains the standard protocol for such structural determinations.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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